4-(4-Isopropylphenyl)-5-methyl-pyridazino[4,3-b]indol-3-amine

• Molecular Formula: C20H20N4
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 5-methyl-4-(4-propan-2-ylphenyl)pyridazino[4,3-b]indol-3-amine
• InChI: InChI=1S/C20H20N4/c1-12(2)13-8-10-14(11-9-13)17-19-18(22-23-20(17)21)15-6-4-5-7-16(15)24(19)3/h4-12H,1-3H3,(H2,21,23)
• InChI Key: QESKTGPWJKWNMI-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C2=C3C(=NN=C2N)C4=CC=CC=C4N3C

Description

4-(4-Isopropylphenyl)-5-methyl-pyridazino[4,3-b]indol-3-amine is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a heterocyclic compound that has been synthesized using various methods and has been studied for its potential applications in different fields.

Mechanism of Action

The mechanism of action of 4-(4-Isopropylphenyl)-5-methyl-pyridazino[4,3-b]indol-3-amine is not fully understood. However, it has been reported to interact with specific proteins and enzymes in cells, leading to its biological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. It has been reported to exhibit cytotoxic effects on cancer cells, reduce inflammation, and inhibit viral replication. In addition, it has been shown to have minimal toxicity on normal cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-Isopropylphenyl)-5-methyl-pyridazino[4,3-b]indol-3-amine in lab experiments is its potential as a fluorescent probe for cellular imaging. It has also been shown to exhibit potent biological activities, making it a promising candidate for drug development. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it challenging to optimize its biological effects.

Future Directions

There are several future directions for the study of 4-(4-Isopropylphenyl)-5-methyl-pyridazino[4,3-b]indol-3-amine. One of the directions is to further investigate its mechanism of action, which will provide insights into its biological effects and potential therapeutic applications. Another direction is to optimize its biological activities and develop derivatives with improved potency and selectivity. In addition, its potential as a fluorescent probe for cellular imaging can be explored further to develop new imaging techniques. Finally, its potential as a drug candidate can be evaluated in preclinical and clinical studies.
Conclusion:
In conclusion, this compound is a heterocyclic compound that has gained significant attention in scientific research due to its unique properties. It has been synthesized using various methods and has been studied for its potential applications in different fields. Its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential as a drug candidate and fluorescent probe for cellular imaging.

Synthesis Methods

The synthesis of 4-(4-Isopropylphenyl)-5-methyl-pyridazino[4,3-b]indol-3-amine has been reported in the literature using different methods. One of the most common methods involves the reaction of 1,2,4-triazolo[4,3-a]pyridine with 4-(4-isopropylphenyl)-3-buten-2-one in the presence of a base and a catalyst. The reaction proceeds through a series of steps, including the formation of an intermediate, which is then converted to the final product.

Scientific Research Applications

4-(4-Isopropylphenyl)-5-methyl-pyridazino[4,3-b]indol-3-amine has been studied for its potential applications in different fields, including medicinal chemistry, biochemistry, and pharmacology. It has been reported to exhibit anticancer, anti-inflammatory, and antiviral activities. In addition, it has been studied for its potential as a fluorescent probe for cellular imaging.